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Compound of Interest

Compound Name: Basic Blue 159

Cat. No.: B1165715 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the solubility characteristics of C.I. Basic
Blue 159 (CAS Numbers: 105953-73-9, 52435-14-0), a cationic dye of the azo class. While

qualitative descriptions indicate good solubility in water and alcohol, this guide focuses on the

experimental protocols necessary for researchers to determine precise quantitative solubility in

aqueous and organic solvents. The methodologies outlined herein are essential for applications

in textile dyeing, ink formulation, and other areas where precise concentration control is

paramount.

Physicochemical Properties and Qualitative
Solubility
Basic Blue 159 is a synthetic cationic dye known for its vibrant blue hue and is primarily used

for dyeing acrylic fibers.[1] Its cationic nature, characterized by a positive charge, allows it to

interact strongly with negatively charged substrates.[1] Functional groups within its chemical

structure enhance its solubility in water.[1]

Multiple sources describe Basic Blue 159 as being "soluble," "very soluble," or having a "high

degree of solubility" in water.[2][3][4][5] It is also noted to be soluble in alcohol.[3][4] However,

specific quantitative data is not readily available in public literature, necessitating empirical

determination for specific applications.
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Quantitative Solubility Data
As of the latest literature review, specific quantitative solubility data for Basic Blue 159 in water

and various organic solvents has not been published. To facilitate research and application

development, the following table is provided as a template for organizing experimentally

determined solubility data.

Table 1: Experimentally Determined Solubility of C.I. Basic Blue 159

Solvent
Temperature
(°C)

Solubility (g/L)
Method of
Determination

Observations

Deionized Water 25
Spectrophotomet

ric

Deionized Water 40
Spectrophotomet

ric

Deionized Water 60
Spectrophotomet

ric

Ethanol 25
Spectrophotomet

ric

Methanol 25
Spectrophotomet

ric

Isopropanol 25
Spectrophotomet

ric

Acetone 25
Spectrophotomet

ric

Dimethylformami

de (DMF)
25

Spectrophotomet

ric

Dimethyl

Sulfoxide

(DMSO)

25
Spectrophotomet

ric
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Experimental Protocol for Solubility Determination
The following protocol outlines a standard method for determining the solubility of Basic Blue
159 in a given solvent using UV-Visible spectrophotometry. This method is based on creating a

calibration curve from solutions of known concentrations and then measuring the concentration

of a saturated solution.

Materials and Equipment
C.I. Basic Blue 159 dye powder

Solvent of interest (e.g., deionized water, ethanol)

Volumetric flasks (100 mL, 50 mL, 25 mL)

Pipettes (various sizes)

Analytical balance

Magnetic stirrer and stir bars

Temperature-controlled water bath or incubator

Syringe filters (0.45 µm)

UV-Visible Spectrophotometer

Cuvettes

Procedure
Step 1: Preparation of a Stock Solution

Accurately weigh approximately 100 mg of Basic Blue 159 powder.

Quantitatively transfer the powder to a 100 mL volumetric flask.

Add the solvent to the flask, filling it to about half its volume.
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Dissolve the dye completely using a magnetic stirrer. Gentle heating in a temperature-

controlled bath may be used to aid dissolution, particularly for cationic dyes.[6]

Once dissolved and cooled to room temperature, dilute the solution to the 100 mL mark with

the solvent. This creates a 1 g/L stock solution.

Step 2: Preparation of Standard Solutions and Calibration Curve

Prepare a series of standard solutions by diluting the stock solution. For example, create

concentrations of 0.005, 0.01, 0.02, 0.04, and 0.08 g/L in 50 mL volumetric flasks.

Determine the wavelength of maximum absorbance (λmax) for Basic Blue 159 by scanning

one of the standard solutions across the visible spectrum (typically 400-700 nm).

Measure the absorbance of each standard solution at the determined λmax.

Plot a calibration curve of absorbance versus concentration. The relationship should be

linear and follow the Beer-Lambert Law.

Step 3: Preparation of a Saturated Solution

Add an excess amount of Basic Blue 159 powder to a known volume of the solvent in a

flask (e.g., 2 g in 50 mL). The amount should be sufficient to ensure that not all the dye

dissolves.

Place the flask in a temperature-controlled bath set to the desired temperature (e.g., 25°C).

Stir the mixture vigorously for a prolonged period (e.g., 24 hours) to ensure equilibrium is

reached.

After stirring, allow the solution to settle, letting the undissolved solid precipitate.

Step 4: Measurement and Calculation

Carefully draw a sample from the supernatant of the saturated solution.

Filter the sample using a 0.45 µm syringe filter to remove any suspended particles.
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Accurately dilute the filtered, saturated solution to a concentration that falls within the range

of the calibration curve. The dilution factor must be recorded.

Measure the absorbance of the diluted sample at λmax.

Using the equation from the calibration curve, calculate the concentration of the diluted

sample.

Multiply the calculated concentration by the dilution factor to determine the concentration of

the saturated solution, which represents the solubility of Basic Blue 159 at that temperature.

Workflow for Solubility Determination
The following diagram illustrates the logical workflow for the experimental determination of dye

solubility.
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Caption: Workflow for determining the solubility of Basic Blue 159.

Factors Influencing Solubility
The solubility of cationic dyes like Basic Blue 159 can be influenced by several factors:

Temperature: Generally, the solubility of dyes in water increases with temperature.

pH: The pH of the aqueous solution can affect the charge and structure of the dye molecule,

thereby influencing its solubility. Cationic dyes are typically more stable and soluble in weakly

acidic conditions (pH 4-5.5).[6]
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Presence of Electrolytes: The addition of salts can either increase or decrease the solubility

of a dye, depending on the specific salt and its concentration.

Solvent Polarity: In organic solvents, solubility will depend on the polarity of the solvent and

its ability to interact with the dye molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1165715?utm_src=pdf-custom-synthesis
https://cymitquimica.com/cas/105953-73-9/
https://enochdye.com/pigments/tds/?color251.html
https://enochdye.com/pigments/tds/?color251.html
https://enochdye.com/pigments/tds/?color251.html
https://www.xcwydyes.com/cationic-blue-x-bl.html
https://satyawatichemicals.com/satyawti_chemicals_pages/blue_159_liquid.htm
https://satyawatichemicals.com/satyawti_chemicals_pages/blue_159_liquid.htm
https://www.biosynth.com/p/FB41341/105953-73-9-cibasic-blue-159
https://www.alfa-chemistry.com/resources/from-art-to-science-the-fascinating-journey-of-cationic-dyes.html
https://www.benchchem.com/product/b1165715#solubility-of-basic-blue-159-in-water-and-organic-solvents
https://www.benchchem.com/product/b1165715#solubility-of-basic-blue-159-in-water-and-organic-solvents
https://www.benchchem.com/product/b1165715#solubility-of-basic-blue-159-in-water-and-organic-solvents
https://www.benchchem.com/product/b1165715#solubility-of-basic-blue-159-in-water-and-organic-solvents
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1165715?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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